![molecular formula C8H6N2O B7722762 CID 63112](/img/structure/B7722762.png)
CID 63112
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
CID 63112 is a compound known as 4-Hydroxyquinazoline or 1H-quinazolin-4-one . It has various synonyms such as 4-quinazolinol, quinazolin-4-ol, quinazolin-4 3h-one, 4 3h-quinazolinone, 4-quinazolone, 4-quinazolinone, 4 1h-quinazolinone, 4-oxoquinazoline, and 3,4-dihydroquinazolin-4-one .
Synthesis Analysis
Common routes to quinazolines involve condensation of amides to anilines with ortho nitrile, carboxylic acids, and amides . Quinazolinone drugs that function as hypnotic/sedatives, methaqualone (Quaalude) for example, usually contain a 4-quinazolinone core with a 2-substituted phenyl group at nitrogen atom 3 .Molecular Structure Analysis
The molecular structure of this compound can be analyzed using techniques like Collision-Induced Dissociation (CID) which is a mass spectrometry technique to induce fragmentation of selected ions in the gas phase . This technique is used for the structural characterization of molecules .Chemical Reactions Analysis
The chemical reactions involving this compound can be analyzed using techniques like Ultraviolet Photodissociation (UVPD) and Collision-Induced Dissociation (CID) for qualitative/quantitative analysis of low molecular weight compounds by liquid chromatography-mass spectrometry .Physical and Chemical Properties Analysis
The physical and chemical properties of a compound like this compound can be predicted from its chemistry . These properties include hardness, topography, hydrophilicity, and others which are known to be important parameters in the biological evaluation of materials .Properties
IUPAC Name |
1H-quinazolin-4-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6N2O/c11-8-6-3-1-2-4-7(6)9-5-10-8/h1-5H,(H,9,10,11) |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QMNUDYFKZYBWQX-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)N=CN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C2C(=C1)C(=O)N=CN2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6N2O |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
146.15 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.